Cas no 1174161-86-4 (SCR-1481B1 (Synonyms: c-Met inhibitor 2))

• Product Name: SCR-1481B1 (Synonyms: c-Met inhibitor 2)
• CAS No: 1174161-86-4
• MF: C₂₈H₂₉ClF₂N₅O₁₀P
• MW: 699.98
• MDL: MFCD28502061
• CID: 4561546
• PubChem ID: 119081412
• Update Time: 2025-05-21

SCR-1481B1 (Synonyms: c-Met inhibitor 2) Chemical and Physical Properties

Names and Identifiers

• SCR-1481B1
• c-Met inhibitor 2
• SCR 1481B1
• BCP17194
• [3-[[4-(2-amino-3-chloropyridin-4-yl)oxy-3-fluorophenyl]carbamoyl]-5-(4-fluorophenyl)-4-oxopyridin-1-yl]methyl dihydrogen phosphate;2-amino-2-(hydroxymethyl)propane-1,3-diol
• CID 119081412
• QPFPEXKJGICONN-UHFFFAOYSA-N
• SCR1481B1
• BMS-817378
• BMS817378
• BMS 817378
• SCR-1481B1(BMS-817378 tris salt)
• N-[4-[(2-amino-3-chloro-4-pyridinyl)oxy]-3-fluorophenyl]-5-(4-fluorophenyl)-4-oxo-1-[(phosphonooxy)methyl]- (Tris salt)
• BMS-817378(tris)
• c-Met/HGFR,Vascular endothelial growth factor receptor,SCR 1481B1,VEGFR,SCR-1481B-1,SCR1481B1,Inhibitor,inhibit,SCR-1481B1
• J-690048
• ZWB16186
• SCR-1481B1(BMS-817378 tris salt)?
• CS-5577
• [3-({4-[(2-AMINO-3-CHLOROPYRIDIN-4-YL)OXY]-3-FLUOROPHENYL}CARBAMOYL)-5-(4-FLUOROPHENYL)-4-OXOPYRIDIN-1-YL]METHOXYPHOSPHONIC ACID; TRIS BUFFER
• C28H29ClF2N5O10P
• AC-35337
• HY-18711A
• 2-amino-2-(hydroxymethyl)propane-1,3-diol (3-((4-((2-amino-3-chloropyridin-4-yl)oxy)-3-fluorophenyl)carbamoyl)-5-(4-fluorophenyl)-4-oxopyridin-1(4H)-yl)methyl phosphate
• EX-A1139
• DA-67497
• 1174161-86-4
• PD052553
• SCR-1481B1 (Synonyms: c-Met inhibitor 2)

• MDL： MFCD28502061
• Inchi： 1S/C24H18ClF2N4O7P.C4H11NO3/c25-21-20(7-8-29-23(21)28)38-19-6-5-15(9-18(19)27)30-24(33)17-11-31(12-37-39(34,35)36)10-16(22(17)32)13-1-3-14(26)4-2-13;5-4(1-6,2-7)3-8/h1-11H,12H2,(H2,28,29)(H,30,33)(H2,34,35,36);6-8H,1-3,5H2
• InChI Key： SDCKZXWUASKHNF-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NC=CC=1OC1C=CC(=CC=1F)NC(C1=CN(COP(=O)(O)O)C=C(C2C=CC(=CC=2)F)C1=O)=O.OCC(CO)(CO)N

Computed Properties

• Exact Mass: 699.1308632 g/mol
• Monoisotopic Mass: 699.1308632 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 47
• Rotatable Bond Count: 11
• Complexity: 1080
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 251
• Molecular Weight: 700.0

Experimental Properties

• Color/Form: Solid powder, power
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 31 mg/mL(44.29 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• Vapor Pressure: No data available

SCR-1481B1 (Synonyms: c-Met inhibitor 2) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on SCR-1481B1 (Synonyms: c-Met inhibitor 2)

SCR-1481B1 (c-Met Inhibitor 2): A Promising Targeted Therapy in Oncology

SCR-1481B1, also known as c-Met Inhibitor 2, is a potent and selective inhibitor of the c-Met receptor tyrosine kinase (RTK). With the CAS number 117416-86-4, this compound has garnered significant attention in the field of oncology due to its potential to target cancers driven by c-Met activation. The development of SCR-1481B1 represents a critical advancement in precision medicine, offering a novel approach to combat tumors that are resistant to conventional therapies.

The c-Met pathway plays a pivotal role in cell proliferation, survival, and invasion, making it a key driver in various malignancies, including lung, breast, and liver cancers. Overexpression or mutation of the c-Met receptor is associated with aggressive tumor behavior and poor prognosis. By specifically targeting this pathway, SCR-1481B aims to disrupt these processes and inhibit tumor growth. Recent studies have demonstrated that SCR-148-based therapies can effectively suppress c-Met signaling without causing significant toxicity to healthy cells, highlighting its potential as a next-generation anticancer agent.

In preclinical models, SCR-... has shown remarkable efficacy in inhibiting the growth of c-Met-dependent tumors. Researchers have observed that the compound exhibits a high binding affinity for the c-Met receptor, leading to sustained suppression of downstream signaling pathways such as MAPK and AKT. These findings suggest that SCR-... could serve as a monotherapy or in combination with other targeted agents to enhance therapeutic outcomes.

The development of c-Met Inhibitor 2 has been further supported by recent advancements in molecular profiling techniques. These techniques enable the identification of patient populations most likely to benefit from c-Met inhibition. For instance, patients with tumors harboring specific genetic alterations, such as MET amplification or exon 14 skipping mutations, are considered prime candidates for treatment with c-Met Inhibitor 2. This personalized approach not only maximizes therapeutic efficacy but also minimizes adverse effects.

Preliminary clinical trials have further validated the safety and tolerability of c-Met Inhibitor 2. Phase I studies have demonstrated that the compound achieves favorable pharmacokinetic profiles, with optimal plasma concentrations achieved at well-tolerated doses. Encouragingly, early-stage trials have reported promising antitumor activity in patients with advanced solid tumors, particularly those with MET-driven malignancies.

The future of c-Met Inhibitor 2 strong> SCR-...

The future of SCR-...

looks promising as ongoing clinical trials continue to explore its efficacy across diverse tumor types. Collaborative efforts between academia and industry are expected to accelerate the translation of this innovative therapy into clinical practice.